Cas no 1060814-30-3 (2-isopropyloxazol-4-yl propionate)

2-Isopropyloxazol-4-yl propionate is a specialized chemical compound characterized by its oxazole core functionalized with an isopropyl group at the 2-position and a propionate ester at the 4-position. This structure imparts unique reactivity and solubility properties, making it valuable in synthetic organic chemistry and pharmaceutical intermediates. The propionate moiety enhances its compatibility with esterification and transesterification reactions, while the oxazole ring contributes to its stability and potential bioactivity. Its well-defined molecular architecture allows for precise modifications, facilitating applications in agrochemical and medicinal chemistry research. The compound is typically handled under controlled conditions due to its sensitivity to hydrolysis and thermal decomposition.
2-isopropyloxazol-4-yl propionate structure
1060814-30-3 structure
Product Name:2-isopropyloxazol-4-yl propionate
CAS No:1060814-30-3
MF:C9H13NO3
MW:183.204422712326
MDL:MFCD10698541
CID:824173
PubChem ID:53404570
Update Time:2025-06-08

2-isopropyloxazol-4-yl propionate Chemical and Physical Properties

Names and Identifiers

    • 2-isopropyloxazol-4-yl propionate
    • ethyl 2-isopropyloxazole-4-carboxylate
    • ethyl 2-propan-2-yl-1,3-oxazole-4-carboxylate
    • ETHYL 2-ISOPROPYL-1,3-OXAZOLE-4-CARBOXYLATE
    • AC2826
    • 1060814-30-3
    • SY058471
    • CS-0440650
    • ETHYL2-ISOPROPYLOXAZOLE-4-CARBOXYLATE
    • 2-ISOPROPYL-OXAZOLE-4-CARBOXYLIC ACID ETHYL ESTER
    • SCHEMBL13400747
    • DA-19778
    • MFCD10698541
    • AB62337
    • AKOS023093988
    • MDL： MFCD10698541
    • Inchi： 1S/C9H13NO3/c1-4-12-9(11)7-5-13-8(10-7)6(2)3/h5-6H,4H2,1-3H3
    • InChI Key： ZJVPOLAXQXKZFM-UHFFFAOYSA-N
    • SMILES： O1C=C(C(=O)OCC)N=C1C(C)C

Computed Properties

  • Exact Mass: 183.08954328g/mol
  • Monoisotopic Mass: 183.08954328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 52.3Ų

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 233.8±13.0 °C at 760 mmHg
  • Flash Point: 95.2±19.8 °C
  • Vapor Pressure: 0.1±0.5 mmHg at 25°C

2-isopropyloxazol-4-yl propionate Security Information

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
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 1060814-30-3 95%
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Ethyl 2-Isopropyloxazole-4-carboxylate
 1060814-30-3 95%
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eNovation Chemicals LLC
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Ethyl 2-Isopropyloxazole-4-carboxylate
 1060814-30-3 95%
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